Cas no 101-01-9 (1,2,3-Triphenylguanidine)

• Product name: 1,2,3-Triphenylguanidine
• CAS No: 101-01-9
• MF: C₁₉H₁₇N₃
• MW: 287.358383893967
• MDL: MFCD00020648
• CID: 81818
• PubChem ID: 87577087

1,2,3-Triphenylguanidine Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Triphenylguanidine
• N,N',N''-Triphenylguanidine
• 1,2,3-tri(phenyl)guanidine
• Triphenylguanidine
• N,N,N-Triphenylguanidine
• «,N«N,N«TRIPHENYLGUANIDINE
• A-TRIPHENYLGUANIDINE
• 1,2,3-trifenylguanidin
• 1,2,3-triphenyl-guanidin
• n,n’,n’’-triphenyl-guanidin
• Guanidine, N,N',N''-triphenyl-
• sym-Triphenylguanidine
• Guanidine, triphenyl-
• 1,2,3-Trifenylguanidin [Czech]
• GUANIDINE, 1,2,3-TRIPHENYL-
• I64B170QFG
• C19H17N3
• phenyl[2-phenyl-1-(phenylamino)-2-azavinyl]amine
• triphenylguanidin
• NSC4051
• 1,3-Triphenylguanidine
• Maybr
• MFCD00020648
• CBDivE_001970
• A856060
• SCHEMBL78799
• 1,2,3-Triphenylquanidine
• BRD-K50821896-001-01-8
• EINECS 202-907-9
• DTXSID2059223
• FUPAJKKAHDLPAZ-UHFFFAOYSA-N
• Maybridge4_003421
• AKOS000508148
• HMS1530L11
• NCGC00175862-01
• 101-01-9
• CCG-244481
• N,N''-Triphenylguanidine
• AE-641/02487035
• NS00021438
• Q27280495
• UNII-I64B170QFG
• AI3-00102
• WLN: RNUYMR & MR
• NSC-4051
• 4-12-00-00866 (Beilstein Handbook Reference)
• FT-0631531
• T1316
• Guanidine,N',N''-triphenyl-
• AS-60183
• NSC 4051
• N,N<<,N<<<<-Triphenylguanidine
• Guanidine,2,3-triphenyl-
• D95230
• N,N'N''-Triphenylguanidine
• InChI=1/C19H17N3/c1-4-10-16(11-5-1)20-19(21-17-12-6-2-7-13-17)22-18-14-8-3-9-15-18/h1-15H,(H2,20,21,22
• BRN 2217588

• MDL： MFCD00020648
• Inchi： 1S/C19H17N3/c1-4-10-16(11-5-1)20-19(21-17-12-6-2-7-13-17)22-18-14-8-3-9-15-18/h1-15H,(H2,20,21,22)
• InChI Key： FUPAJKKAHDLPAZ-UHFFFAOYSA-N
• SMILES： N([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])/C(=N\C1C([H])=C([H])C([H])=C([H])C=1[H])/N([H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 2217588

Computed Properties

• Exact Mass: 287.14200
• Monoisotopic Mass: 287.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Surface Charge: 0
• Topological Polar Surface Area: 36.4
• Tautomer Count: nothing

Experimental Properties

• Color/Form: White prismatic crystalline powder. Odourless
• Density: 1,16 g/cm3
• Melting Point: 144.0 to 147.0 deg-C
• Boiling Point: 419.66°C (rough estimate)
• Flash Point: 216.7°C
• Refractive Index: 1.5800 (estimate)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 36.42000
• LogP: 5.04430
• Solubility: Soluble in ethanol and dilute acid, insoluble in water

1,2,3-Triphenylguanidine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26; S36/37/39
• RTECS：MF6825000
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature
• Safety Term：S26-S36/37/39
• Risk Phrases：R36/37/38
• TSCA：Yes

1,2,3-Triphenylguanidine Customs Data

• HS CODE：2925290090
• Customs Data：

  China Customs Code:

  2925290090

  Overview:

  2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 1,2,3-Triphenylguanidine

Comprehensive Guide to 1,2,3-Triphenylguanidine (CAS No. 101-01-9): Properties, Applications, and Industry Insights

1,2,3-Triphenylguanidine (CAS No. 101-01-9), often abbreviated as TPG, is a versatile organic compound widely utilized in industrial and research applications. This nitrogen-containing derivative of guanidine exhibits unique chemical properties, making it valuable in polymer stabilization, catalysis, and specialty material synthesis. With the growing demand for high-performance additives, TPG has garnered significant attention in sectors like rubber manufacturing and advanced material science.

The molecular structure of 1,2,3-Triphenylguanidine features three phenyl groups bonded to a guanidine core, contributing to its thermal stability and reactivity. Researchers frequently explore its role as a non-metallic accelerator in vulcanization processes, where it enhances crosslinking efficiency in synthetic rubbers. Recent studies also highlight its potential in green chemistry initiatives, aligning with the global shift toward sustainable industrial practices.

From an analytical perspective, CAS 101-01-9 demonstrates excellent compatibility with spectroscopic techniques like NMR and FT-IR, facilitating quality control in production. Industry professionals increasingly search for "TPG alternatives" and "eco-friendly guanidine derivatives," reflecting market trends toward safer chemical solutions. Regulatory-compliant handling protocols for 1,2,3-Triphenylguanidine remain a frequent query among EHS (Environment, Health, and Safety) specialists.

Innovative applications of Triphenylguanidine-based compounds are emerging in pharmaceutical intermediates and electronic material coatings. The compound's ability to modify surface properties makes it relevant for "anti-static additives" – a trending search term in material science forums. Manufacturers should note that proper storage conditions (dry, inert atmosphere) are critical for maintaining TPG's shelf stability.

Quality benchmarks for CAS No. 101-01-9 typically specify ≥98% purity, with HPLC analysis becoming the gold standard for verification. The rise of "high-purity specialty chemicals" as a search phrase underscores the importance of rigorous purification methods. Technical datasheets for 1,2,3-Triphenylguanidine should always include comprehensive solubility profiles (soluble in acetone, benzene; insoluble in water) for formulation guidance.

Market analysis reveals growing procurement inquiries for TPG suppliers across Asia-Pacific regions, particularly for rubber compounding applications. The compound's synergistic effects with thiazole-type accelerators remain a subject of ongoing research, with patent filings increasing by 12% year-over-year in this niche. Environmental degradation pathways of Triphenylguanidine derivatives are another active research area, addressing concerns about chemical persistence.

For laboratory handling, 1,2,3-Triphenylguanidine requires standard organic compound precautions – ventilation, PPE, and spill containment measures. The scientific community shows rising interest in "guanidine-based catalysts" and "nitrogen-rich compound applications," as evidenced by publication metrics. Thermal analysis data (decomposition >200°C) makes TPG suitable for high-temperature processing scenarios.

Emerging technologies explore CAS 101-01-9 as a template for molecular imprinting polymers, particularly in sensor development. This aligns with the surge in searches for "functional chemical templates" and "supramolecular building blocks." The compound's crystalline form (typically white to off-white powder) facilitates precise dosing in automated production systems.

Global production capacity for 1,2,3-Triphenylguanidine currently meets demand, though supply chain professionals monitor precursor (diphenylamine) availability. Technical forums frequently discuss "TPG synthesis optimization" methods, reflecting process chemistry interests. The compound's UV stability profile makes it suitable for outdoor material applications, a key consideration for polymer formulators.

Future research directions for Triphenylguanidine chemistry may focus on bio-based synthesis routes and nanotechnology integrations. The compound's role in "smart material systems" appears in cutting-edge material science literature, correlating with increased academic citations. Proper disposal methods for TPG-containing waste should follow regional chemical waste regulations, a compliance aspect frequently addressed in industry webinars.